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The table below summarizes the fucosterol content of various algae and their key associated bioactivities

based on experimental models.

Algal Source

Reported Fucosterol
Content

Key Demonstrated Bioactivities
(Experimental Model)

Desmarestia
tabacoides (Brown
Algae)

Agarum clathratum
(Brown Algae)

Ecklonia radiata
(Brown Algae)

Sargassum fusiforme
(Brown Algae)

Ecklonia stolonifera
(Brown Algae)

81.67 mg/g dry weight
(70% EtOH extract) [1]

78.70 mg/g dry weight
(70% EtOH extract) [1]

312.0 - 378.1 pg/g dry

weight (98.6-98.9% of total

sterols) [2] [3]

Dominant sterol (67% of

total) [4] [3]

Information missing

Data specific to bioactivity not provided in
available source. [1]

Data specific to bioactivity not provided in
available source. [1]

Data specific to bioactivity not provided in
available source. [2] [3]

Antioxidant, Anti-osteoarthritic, Anti-
inflammatory, Anti-photoaging, Antidiabetic,
Hepatoprotective, Algicidal [4]

Antidiabetic, Anti-obesity, Anti-neurological,
Hepatoprotective [4]
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Reported Fucosterol Key Demonstrated Bioactivities
Algal Source .

Content (Experimental Model)
Padina boryana Information missing Weak antiplasmodial activity (IC>°: 40 uM) [5]
(Brown Algae)
Sargassum spp. (e.g., Information missing Anticancer (Cytotoxic to T47D breast cancer
S. miyabei) (Brown and HT29 colon cancer cells) [6]
Algae)
Eisenia bicyclis Information missing Anti-inflammatory (inhibits COX-2 & iNOS in
(Brown Algae) RAW 264.7 macrophages), Antidiabetic

(inhibits aldose reductase) [6]

Undaria pinnatifida Dominant sterol (83-97% Anti-inflammatory (inhibits iINOS, TNF-a, IL-6
(Brown Algae) of total) [3] in RAW 264.7 macrophages via NF-kB and

p38 MAPK) [6]

Key Bioactivity Mechanisms and Experimental Data

Fucosterol exhibits its effects through modulation of specific cellular pathways. The following diagrams and
details outline the experimental evidence for its anti-inflammatory, anti-muscle atrophy, and anticancer

mechanisms.

Anti-inflammatory Activity

Fucosterol reduces inflammation by targeting pro-inflammatory cytokines and signaling pathways.
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e Experimental Protocols: Activity was confirmed in LPS-induced RAW 264.7 murine macrophage
cells. Cells were pretreated with fucosterol before LPS induction. Reductions in key inflammatory
markers (NO, TNF-q, IL-6, PGE2) and downregulation of INOS and COX-2 proteins were measured
via ELISA, Western Blot, and RT-PCR [6] [7].

Anti-Muscle Atrophy Activity

Fucosterol helps prevent skeletal muscle wasting by balancing protein synthesis and degradation.
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| In Vivo: Immobilized C57BL/6J mice [8] |

| In Vitro: TNF-a-induced C2C12 myotubes [8] |
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¢ In Vivo Experimental Protocol: C57BL/6J mice were immobilized for one week to induce muscle
atrophy. They were then orally administered fucosterol (10 or 30 mg/kg/day) for another week.
Outcomes were measured via grip strength test, muscle weight, micro-CT analysis of muscle volume,
and Western Blot analysis of muscle protein signaling pathways [8].

Anticancer Activity

Fucosterol can inhibit cancer cell growth by inducing programmed cell death and halting cell division.

e Experimental Protocols: Studies use human cancer cell lines (e.g., HeLa, A549, SK-LU-1, T47D,
HT29). Cells are treated with fucosterol, and viability is measured by MTT assay. Mechanisms are
investigated through flow cytometry for apoptosis and cell cycle analysis, and Western Blotting for
protein expression (e.g., Bax, Bcl-2, cleaved caspase-3, cyclins) [9] [6].

¢ Proposed Mechanism: Fucosterol can induce mitochondrial apoptosis and G2/M cell cycle arrest. A
network pharmacology study suggests it may also act against non-small cell lung cancer by targeting
the GRB2 protein and inhibiting the RafIMEK/ERK signaling pathway [9].

Safety, Toxicity, and Research Gaps
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e Toxicity Profile: Current evidence suggests low toxicity. In vitro tests on human cell lines (e.qg.,
HEK293) and in vivo studies on zebrafish embryos and mice show adverse effects only at relatively
high concentrations [2] [10].

¢ Critical Research Gap: Despite its promise, clinical studies on fucosterol's safety and toxicity in
humans are lacking. This is a crucial step that must be addressed before its development for
pharmaceutical use [2] [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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